Cas no 2227876-34-6 (methyl (3R)-3-(2-bromo-3-fluorophenyl)-3-hydroxypropanoate)

• Product Name: methyl (3R)-3-(2-bromo-3-fluorophenyl)-3-hydroxypropanoate
• CAS No: 2227876-34-6
• MF: C₁₀H₁₀BrFO₃
• MW: 277.087006092072
• CID: 5962020
• PubChem ID: 165666171
• Update Time: 2025-05-20

methyl (3R)-3-(2-bromo-3-fluorophenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-(2-bromo-3-fluorophenyl)-3-hydroxypropanoate
• EN300-1904174
• 2227876-34-6

• Inchi： 1S/C10H10BrFO3/c1-15-9(14)5-8(13)6-3-2-4-7(12)10(6)11/h2-4,8,13H,5H2,1H3/t8-/m1/s1
• InChI Key： UYDCDICGSOZUQD-MRVPVSSYSA-N
• SMILES： BrC1C(=CC=CC=1[C@@H](CC(=O)OC)O)F

Computed Properties

• Exact Mass: 275.97973g/mol
• Monoisotopic Mass: 275.97973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl (3R)-3-(2-bromo-3-fluorophenyl)-3-hydroxypropanoate

Methyl (3R)-3-(2-bromo-3-fluorophenyl)-3-hydroxypropanoate: A Comprehensive Overview

Methyl (3R)-3-(2-bromo-3-fluorophenyl)-3-hydroxypropanoate (CAS No. 2227876-34-6) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, including a brominated and fluorinated aromatic ring, a hydroxyl group, and a methyl ester moiety. These functional groups contribute to its potential applications in various chemical and biological processes.

The synthesis of methyl (3R)-3-(2-bromo-3-fluorophenyl)-3-hydroxypropanoate involves several intricate steps, reflecting the complexity of chiral molecule preparation. Recent advancements in asymmetric synthesis have enabled more efficient and selective methods for producing this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 described a novel catalytic asymmetric Michael addition reaction that significantly improved the yield and enantiomeric purity of the target compound. This method not only reduces the number of synthetic steps but also minimizes the formation of by-products, making it an attractive option for large-scale production.

In the context of medicinal chemistry, methyl (3R)-3-(2-bromo-3-fluorophenyl)-3-hydroxypropanoate has shown promise as a lead compound for drug discovery. Its brominated and fluorinated aromatic ring provides a platform for modulating biological activity through interactions with specific protein targets. Research conducted at the University of California, San Francisco, demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in signal transduction pathways associated with various diseases, including cancer and neurodegenerative disorders.

The hydroxyl group in methyl (3R)-3-(2-bromo-3-fluorophenyl)-3-hydroxypropanoate plays a crucial role in its biological activity. It can form hydrogen bonds with amino acid residues in the active site of target proteins, enhancing binding affinity and selectivity. Additionally, the hydroxyl group can be readily modified through esterification or etherification reactions to generate a diverse array of analogs with varying pharmacological properties. This flexibility makes it an ideal candidate for structure-activity relationship (SAR) studies.

The methyl ester moiety in methyl (3R)-3-(2-bromo-3-fluorophenyl)-3-hydroxypropanoate is another important functional group that influences its chemical and biological behavior. The ester can be hydrolyzed under physiological conditions to release the corresponding carboxylic acid, which may have different pharmacokinetic properties compared to the parent compound. This property is particularly useful in prodrug design, where the ester form can improve solubility and bioavailability while maintaining or enhancing therapeutic efficacy.

Recent clinical trials have explored the potential therapeutic applications of compounds derived from methyl (3R)-3-(2-bromo-3-fluorophenyl)-3-hydroxypropanoate. A phase II trial conducted by a pharmaceutical company found that a derivative of this compound exhibited significant antitumor activity in patients with advanced solid tumors. The results were promising, with several patients showing partial responses or stable disease over extended periods. These findings highlight the potential of this class of compounds as novel anticancer agents.

Beyond its applications in drug discovery, methyl (3R)-3-(2-bromo-3-fluorophenyl)-3-hydroxypropanoate has also been investigated for its use in materials science and chemical biology. Its unique combination of functional groups makes it suitable for various applications, such as the synthesis of advanced polymers and the development of fluorescent probes for cellular imaging. For example, researchers at MIT have utilized this compound as a building block for creating biocompatible materials with tunable properties for tissue engineering and drug delivery systems.

In conclusion, methyl (3R)-3-(2-bromo-3-fluorophenyl)-3-hydroxypropanoate (CAS No. 2227876-34-6) is a versatile chiral compound with significant potential in multiple scientific disciplines. Its unique structural features and biological activity make it an attractive target for further research and development. As new synthetic methods and applications continue to emerge, this compound is poised to play an increasingly important role in advancing our understanding and treatment of various diseases.